BE“GHE Foundational & Exploratory

Check Availability & Pricing

Safety data sheet (SDS) and hazards of 3-
Fluorobenzoylacetonitrile

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 3-Fluorobenzoylacetonitrile

Cat. No.: B1302146

Technical Guide: Safety and Hazards of 3-
Fluorobenzonitrile

Disclaimer: The following information pertains to 3-Fluorobenzonitrile (CAS No. 403-54-3). The
initial request for "3-Fluorobenzoylacetonitrile” did not yield specific results, and it is
presumed that "3-Fluorobenzonitrile" was the intended compound due to structural similarities
and the prevalence of safety data for this substance. Researchers should verify the identity of
their specific compound before proceeding.

This technical guide provides a comprehensive overview of the safety data, hazards, and
handling protocols for 3-Fluorobenzonitrile, designed for researchers, scientists, and
professionals in drug development.

Chemical and Physical Properties

A summary of the key physicochemical properties of 3-Fluorobenzonitrile is presented below.
This data is essential for understanding its behavior under various laboratory conditions.
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Property Value Reference
Molecular Formula C7H4FN [1112]
Molecular Weight 121.11 g/mol [1]12]

CAS Number 403-54-3 [11[2]
Appearance Clear very slight yellow solid [1]

Melting Point -16 °C [1][3]
Boiling Point 182-183 °C at 753 mm Hg [11[3]
Density 1.133 g/mL at 25 °C [3]

Refractive Index

1.5043 at 20 °C

[3]

Flash Point

Not specified

Solubility

Not specified

Hazard Identification and GHS Classification

3-Fluorobenzonitrile is a hazardous substance with acute toxicity. The GHS classification
highlights significant risks associated with handling this compound.
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Hazard Class Category Hazard Statement
o H301/H302: Toxic/Harmful if
Acute Toxicity, Oral Category 3/4
swallowed[2][4]
o H311: Toxic in contact with
Acute Toxicity, Dermal Category 3

skin[2][4]

Acute Toxicity, Inhalation

Category 1/4

H330/H332: Fatal/Harmful if
inhaled[2][4]

Skin Corrosion/Irritation

Category 2

H315: Causes skin irritation[2]
[4]

Serious Eye Damage/Eye

Irritation

Category 1/ 2A

H318/H319: Causes serious
eye damagel/irritation[2][4]

Specific target organ toxicity

(single exposure)

Category 3

H335: May cause respiratory
irritation[2][4]

Short-term (acute) aquatic

hazard

Category 3

H402: Harmful to aquatic life

Signal Word: Danger[4]

Hazard Pictograms:

Caption: GHS Hazard Pictograms for 3-Fluorobenzonitrile.

Experimental Protocols & Handling

Due to the significant hazards associated with 3-Fluorobenzonitrile, strict adherence to safety

protocols is mandatory.

Personal Protective Equipment (PPE)

A diagram illustrating the necessary PPE for handling this compound is provided below.

© 2025 BenchChem. All rights reserved.

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3-Fluorobenzonitrile
https://www.chemicalbook.com/msds/3-fluorobenzonitrile.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Fluorobenzonitrile
https://www.chemicalbook.com/msds/3-fluorobenzonitrile.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Fluorobenzonitrile
https://www.chemicalbook.com/msds/3-fluorobenzonitrile.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Fluorobenzonitrile
https://www.chemicalbook.com/msds/3-fluorobenzonitrile.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Fluorobenzonitrile
https://www.chemicalbook.com/msds/3-fluorobenzonitrile.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Fluorobenzonitrile
https://www.chemicalbook.com/msds/3-fluorobenzonitrile.pdf
https://www.chemicalbook.com/msds/3-fluorobenzonitrile.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1302146?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Required Personal Protective Equipment

Fume Hood or
Work In Well-Ventilated Area

Tightly Fitting Safety Goggles

Wear & Face Shield (8-inch minimum)
\ Wear Chemical-Resistant Gloves
Researcher / > (Inspect Before Use)

Wear
Flame Retardant Antistatic
Protective Clothing

Use As Needed
NIOSH/MSHA Approved Respirator

(if exposure limits are exceeded
or irritation occurs)

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment (PPE) for handling 3-
Fluorobenzonitrile.

Safe Handling and Storage

+ Handling:

Work under a chemical fume hood.

[¢]

[¢]

Avoid contact with skin, eyes, and clothing.[5][6] Do not breathe mist, vapors, or spray.[5]

o

Wash hands thoroughly after handling.[7] Do not eat, drink, or smoke when using this
product.[7]

o

Use non-sparking tools and take precautionary measures against static discharge.[6][8]

e Storage:

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1302146?utm_src=pdf-body-img
https://www.fishersci.com/store/msds?partNumber=AAB23426&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/3-ethyl-4-fluorobenzonitrile.pdf
https://www.fishersci.com/store/msds?partNumber=AAB23426&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2134706&productDescription=35-DIFLUOROBENZONITRILE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2134706&productDescription=35-DIFLUOROBENZONITRILE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/3-ethyl-4-fluorobenzonitrile.pdf
https://www.unigel.com.br/wp-content/uploads/2021/10/SDS_HIGH-PURITY-ACETONITRILE_VER01.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1302146?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[e]

Store in a tightly closed container in a dry, cool, and well-ventilated place.[7][9]

o

Keep away from heat, sparks, open flames, and hot surfaces.[5][10]

[¢]

Store locked up or in an area accessible only to qualified or authorized persons.[7]

[¢]

Incompatible materials include strong oxidizing agents, strong acids, and strong bases.[1]

[5107]

First-Aid Measures

The following flowchart outlines the immediate first-aid procedures in case of exposure.

Exposure Occurs

Routes of Exposure

Inhalation Skin Contact Eye Contact

%nmediate Actions

Move to Fresh Air. Wash with plenty of soap and water. Rinse cautiously with water for several minutes. Rinse mouth.
If not breathing, give artificial respiration. Remove contaminated clothing. Remove contact lenses, if present and easy to do. Do NOT induce vomiting.

Seek Immediate

Medical Attention/
Call a POISON CENTER

Ingestion

Click to download full resolution via product page

Caption: First-aid procedures for exposure to 3-Fluorobenzonitrile.

Fire-Fighting Measures
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o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

e Specific Hazards:
o Combustible material.[5]

o During a fire, irritating and highly toxic gases may be generated by thermal decomposition
or combustion.[1]

o Hazardous combustion products include carbon oxides, nitrogen oxides (NOx), hydrogen
fluoride, and cyanide fumes.[1][5][7]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) in pressure-
demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[1][5][7]

Toxicological Information

The toxicological properties of 3-Fluorobenzonitrile have not been fully investigated.[1]
However, it is classified as acutely toxic if swallowed, in contact with skin, or if inhaled. General
information for cyanogen compounds and nitriles indicates a potential for the release of
hydrocyanic acid, which can block cellular respiration and lead to cardiovascular disorders,
dyspnea, and unconsciousness.

Stability and Reactivity

o Chemical Stability: Stable under normal temperatures and pressures.[1]
» Incompatible Materials: Strong oxidizing agents, strong acids, and strong bases.[1][5][7]

e Hazardous Decomposition Products: Under fire conditions, may decompose to produce
nitrogen oxides, carbon monoxide, carbon dioxide, cyanide fumes, hydrogen fluoride, and
nitrogen.[1][5][7]

Disposal Considerations

Waste material must be disposed of in accordance with national and local regulations. Do not
mix with other waste. Handle uncleaned containers as you would the product itself. It is the
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responsibility of the waste generator to properly classify the waste.

This guide is intended to provide essential safety information. Always refer to the most current
and complete Safety Data Sheet (SDS) for 3-Fluorobenzonitrile before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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